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Compound of Interest

Compound Name: Osmium hexafluoride

Cat. No.: B084067 Get Quote

CAS Registry Number: 13768-38-2[1][2][3]

This technical guide provides an in-depth overview of osmium(VI) fluoride (OsF6), a significant

compound in the field of transition metal chemistry.[4][5] It is intended for researchers,

scientists, and professionals in drug development and other advanced chemical synthesis

fields. This document details the compound's physical and chemical properties, provides a

detailed experimental protocol for its synthesis, and outlines its reactivity and spectroscopic

characteristics.

Physicochemical Properties of Osmium(VI) Fluoride
Osmium(VI) fluoride, also known as osmium hexafluoride, is a yellow crystalline solid at

standard conditions.[1][6] It is a volatile and highly corrosive compound that must be handled

with extreme care due to its toxicity.[1][3] The molecule adopts an octahedral geometry in the

liquid and gas phases.[1][6]
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Property Value

Molecular Formula OsF₆

Molar Mass 304.22 g/mol [1]

Appearance Yellow crystalline solid[6]

Melting Point 33.4 °C (306.5 K)[1][6]

Boiling Point 47.5 °C (320.6 K)[1][6]

Density 5.09 g/cm³[1][6]

Crystal Structure Orthorhombic (at -140 °C)[1][6]

Space Group Pnma[1][6]

Lattice Constants a = 9.387 Å, b = 8.543 Å, c = 4.944 Å[1][6]

Os-F Bond Length 1.827 Å[1][6]

Synthesis of Osmium(VI) Fluoride
The primary method for the synthesis of osmium(VI) fluoride is the direct fluorination of osmium

metal.[1][6]

Experimental Protocol
Materials:

Osmium metal powder

Excess elemental fluorine gas (F₂)

Apparatus:

A reaction vessel suitable for high-temperature fluorination reactions (e.g., a nickel or Monel

reactor)

A system for controlled delivery of fluorine gas
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A cold trap to collect the product

Procedure:

Place the osmium metal powder in the reaction vessel.

Evacuate the reaction system to remove air and moisture.

Introduce an excess of fluorine gas into the reactor.

Heat the reactor to 300 °C to initiate the reaction.[1][6] The reaction is as follows: Os (s) + 3

F₂ (g) → OsF₆ (g)

The volatile osmium(VI) fluoride product is carried out of the reactor in the fluorine gas

stream.

Collect the OsF₆ by condensation in a cold trap cooled with a suitable refrigerant (e.g., dry

ice/acetone or liquid nitrogen).

The product, a yellow crystalline solid, can be purified by fractional distillation if necessary.

Chemical Reactivity
Osmium(VI) fluoride is a powerful oxidizing and fluorinating agent. Its reactivity is characterized

by the following:

Hydrolysis: It is extremely sensitive to moisture and undergoes hydrolysis to form osmium

oxofluorides and ultimately osmium tetroxide (OsO₄) and hydrofluoric acid (HF).[1] Partial

hydrolysis can yield OsOF₄.[1][6]

Reaction with Iodine: Osmium(VI) fluoride can be reduced by iodine in a solution of iodine

pentafluoride to produce osmium pentafluoride.[7] 10 OsF₆ + I₂ → 10 OsF₅ + 2 IF₅

Spectroscopic Characterization
The octahedral structure of osmium(VI) fluoride has been confirmed by various spectroscopic

methods.
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Vibrational Spectroscopy: As a molecule with octahedral (Oₕ) symmetry, OsF₆ has six

fundamental vibrational modes. However, due to selection rules, not all modes are active in

both infrared (IR) and Raman spectroscopy.[8][9]

NMR Spectroscopy: ¹⁹F NMR spectroscopy is a valuable tool for characterizing osmium

fluoride species.[10]

Absorption Spectrum: The optical absorption spectrum of OsF₆ has been studied to

understand its electronic structure, which is influenced by the 5d electrons of osmium in an

octahedral ligand field.[11]

Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of

osmium(VI) fluoride.
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Workflow for Osmium(VI) Fluoride Synthesis and Characterization
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Synthesis and characterization workflow for OsF₆.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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